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Compound of Interest

Compound Name:
1-methyl-1H-pyrrole-3-carboxylic

acid

Cat. No.: B1312582 Get Quote

This technical guide provides a comprehensive overview of 1-methyl-1H-pyrrole-3-carboxylic
acid, including its chemical identifiers, physicochemical properties, synthesis, and spectral

characterization. This document is intended for researchers, scientists, and professionals in the

field of drug development and chemical synthesis.

Chemical Identifiers and Physicochemical
Properties
1-methyl-1H-pyrrole-3-carboxylic acid is a substituted pyrrole derivative. Its unique structural

features make it a valuable building block in medicinal chemistry.

Table 1: Chemical Identifiers for 1-methyl-1H-pyrrole-3-carboxylic acid
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Identifier Value

CAS Number 36929-61-0[1]

Molecular Formula C₆H₇NO₂[1]

IUPAC Name 1-methyl-1H-pyrrole-3-carboxylic acid[1]

InChI
InChI=1S/C6H7NO2/c1-7-3-2-5(4-7)6(8)9/h2-

4H,1H3,(H,8,9)[1]

InChIKey OONDRKVHFCQDCG-UHFFFAOYSA-N[1]

SMILES CN1C=CC(=C1)C(=O)O[2]

PubChem CID 10154054[1]

Table 2: Physicochemical Properties of 1-methyl-1H-pyrrole-3-carboxylic acid

Property Value

Molecular Weight 125.13 g/mol [1]

Boiling Point 276.6 °C at 760 mmHg

Physical Form Solid

Purity Typically available at 97%

Storage Temperature Room temperature

XLogP3-AA 0.2[1]

Topological Polar Surface Area 42.2 Å²[1]

Hydrogen Bond Donor Count 1[1]

Hydrogen Bond Acceptor Count 2[1]

Rotatable Bond Count 1[1]

Synthesis Protocol
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A common and efficient method for the synthesis of 1-methyl-1H-pyrrole-3-carboxylic acid is

through the hydrolysis of its corresponding methyl ester, methyl 1-methyl-1H-pyrrole-3-

carboxylate. This reaction can be carried out under acidic or basic conditions.[3] The alkaline

hydrolysis (saponification) is often preferred as it is generally an irreversible reaction, leading to

higher yields.[3]

Experimental Protocol: Alkaline Hydrolysis of Methyl 1-methyl-1H-pyrrole-3-carboxylate

Materials:

Methyl 1-methyl-1H-pyrrole-3-carboxylate

Sodium hydroxide (NaOH)

Methanol (MeOH)

Water (H₂O)

Hydrochloric acid (HCl, for acidification)

Dichloromethane (DCM) or other suitable organic solvent for extraction

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄) for drying

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

methyl 1-methyl-1H-pyrrole-3-carboxylate in a mixture of methanol and an aqueous

solution of sodium hydroxide.

Heat the mixture to reflux and maintain for a period of 1-3 hours, monitoring the reaction

progress by thin-layer chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the methanol under reduced pressure using a rotary evaporator.
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The remaining aqueous solution is then cooled in an ice bath and acidified to a pH of

approximately 3-4 with hydrochloric acid. This will precipitate the carboxylic acid.

The precipitated 1-methyl-1H-pyrrole-3-carboxylic acid is collected by vacuum filtration.

The crude product can be purified by recrystallization from a suitable solvent system, such

as ethanol/water.

The purified product should be dried under vacuum to yield a solid.
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Caption: A workflow diagram for the spectroscopic characterization of 1-methyl-1H-pyrrole-3-
carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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